Cas no 2137559-19-2 (1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one)

• Product Name: 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one
• CAS No: 2137559-19-2
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6385552
• PubChem ID: 165462918
• Update Time: 2025-06-08

1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one
• EN300-764430
• 2137559-19-2
• 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one

• Inchi： 1S/C12H20N2O/c13-8-12-5-3-10(12)4-6-14(12)11(15)7-9-1-2-9/h9-10H,1-8,13H2
• InChI Key： MJOVEHJEJRZFDI-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCC2CCC12CN

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one

Comprehensive Overview of 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one (CAS No. 2137559-19-2)

The compound 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one (CAS No. 2137559-19-2) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework and functional groups, including the aminomethyl and cyclopropyl moieties, make it a promising candidate for the development of novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

In recent years, the demand for innovative small-molecule drugs has surged, driven by the need for treatments with improved efficacy and fewer side effects. This compound's azabicyclo[3.2.0]heptane core is a key feature that aligns with current trends in fragment-based drug design. Its rigid scaffold offers advantages in molecular recognition, a critical factor in high-throughput screening campaigns. As the pharmaceutical industry shifts toward precision medicine, molecules like 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one are being explored for their potential to address unmet medical needs.

The synthesis of CAS No. 2137559-19-2 involves sophisticated organic chemistry techniques, including ring-closing metathesis and reductive amination. These methods are widely discussed in academic and industrial settings, reflecting the growing emphasis on sustainable synthesis and green chemistry. Researchers are also investigating its structure-activity relationship (SAR) to optimize its pharmacological profile, a topic frequently searched in AI-driven drug discovery platforms.

Another area of interest is the compound's potential role in neuroprotective therapies. With rising global concerns about neurodegenerative diseases such as Alzheimer's and Parkinson's, the scientific community is actively searching for molecules that can modulate neurotransmitter receptors or enzyme inhibitors. The cyclopropyl group in this compound is particularly noteworthy, as it often enhances metabolic stability and bioavailability—key factors in CNS drug development.

From a commercial perspective, 1-[1-(Aminomethyl)-2-azabicyclo[3.2.0]heptan-2-yl]-2-cyclopropylethan-1-one is part of a broader trend toward specialty chemicals in the pharmaceutical sector. Its patent landscape and supply chain dynamics are topics of interest for stakeholders in life sciences and biotech investment. As personalized medicine gains traction, the demand for such niche compounds is expected to grow, further highlighting its relevance in modern drug discovery pipelines.

In conclusion, CAS No. 2137559-19-2 represents a fascinating intersection of chemical innovation and therapeutic potential. Its unique structure and versatile applications make it a subject of ongoing research, particularly in the context of CNS-targeted therapies and fragment-based drug design. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.